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Compound of Interest

Compound Name: Tenuazonic acid-13C10

Cat. No.: B12364266

This document provides essential safety and logistical information for the proper disposal of
Tenuazonic acid-13Cio, a stable isotope-labeled mycotoxin. The following procedures are
designed to ensure the safety of laboratory personnel and compliance with environmental
regulations. Researchers, scientists, and drug development professionals should adhere to
these guidelines to minimize risks associated with handling and disposal.

Immediate Safety and Handling Precautions

Before handling Tenuazonic acid-13Caio, it is crucial to review the Safety Data Sheet (SDS) and
be familiar with the necessary personal protective equipment (PPE).

Recommended Personal Protective Equipment (PPE):

o Eye Protection: Safety goggles with side-shields.

e Hand Protection: Protective gloves.

» Skin and Body Protection: Impervious clothing and a lab coat should be worn.

» Respiratory Protection: A suitable respirator should be used, especially when handling the
powdered form, to avoid inhalation.

Ensure adequate ventilation in the handling area and provide an accessible safety shower and
eye wash station.[1] Avoid contact with skin and eyes, and prevent inhalation of dust or
aerosols.[1]
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Step-by-Step Disposal Protocol

Disposal of Tenuazonic acid-13C10 and its contaminated materials must be conducted in
accordance with all prevailing country, federal, state, and local regulations.[1]

e Decontamination:

o Decontaminate all surfaces and equipment that have come into contact with Tenuazonic
acid-3Cio by scrubbing with alcohol.

o For spills, absorb solutions with a finely-powdered liquid-binding material such as
diatomite or universal binders.[1]

o Waste Collection:

o Collect all waste materials, including contaminated PPE, absorbent materials, and empty
containers, in a designated and clearly labeled hazardous waste container.

o Ensure the container is tightly sealed and stored in a cool, well-ventilated area away from
direct sunlight and sources of ignition.[1]

» Waste Disposal:

o Dispose of the collected waste through an approved waste disposal plant or a licensed
hazardous waste management company.[2][3] Do not dispose of it down the drain or into
water courses.[1]

o The disposal method must comply with all applicable environmental regulations to prevent
harm to aquatic life.[2]

Chemical and Physical Properties

The following table summarizes the key quantitative data for Tenuazonic acid. While the
disposal procedures are for the 13Cio labeled version, the fundamental physical and chemical
properties are comparable to the unlabeled compound.
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Property Value Source
Molecular Formula C10H15NO3 [11[4115]
Molecular Weight 197.23 g/mol [11[4115]

Pale yellow oil or white
Appearance ) [4161[71
crystalline powder

Melting Point 74 -755°C [1]

Boiling Point 117 °C at 0.035 mmHg [8]

Soluble in DMSO, ethanol,

chloroform, and other organic

Solubility
solvents.[2][3][4][9] Poor water
solubility.[4]

pKa 3.5 [6]

Disposal Workflow

The following diagram illustrates the decision-making process and steps for the proper disposal
of Tenuazonic acid-13Cio.
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Disposal workflow for Tenuazonic Acid-*3Cao.
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Experimental Protocols Cited

The information provided in this document is based on safety data sheets and chemical
property databases. No specific experimental research protocols involving the disposal of
Tenuazonic acid-*3Cio were cited in the source materials. The provided disposal protocol is a
general guideline based on the safe handling of this chemical compound. Always consult your
institution's specific safety protocols and waste disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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